Cas no 2680790-94-5 (4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid)

• Product Name: 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid
• CAS No: 2680790-94-5
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5634853
• PubChem ID: 165908779
• Update Time: 2025-05-20

4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283514
• 2680790-94-5
• 4-(methoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]azepane-4-carboxylic acid
• 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-3-9-19-12(17)14-7-4-5-13(6-8-14,10-18-2)11(15)16/h3H,1,4-10H2,2H3,(H,15,16)
• InChI Key： WKJSSPIFPKODSQ-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCN(C(=O)OCC=C)CCC1

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid

Introduction to 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid (CAS No. 2680790-94-5)

4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680790-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The unique substitution pattern of this molecule, featuring an azepane-4-carboxylic acid core modified with an (E)-prop-2-enyl ether group at the 1-position and a methoxymethyl ester at the 4-position, imparts distinct chemical and biological properties that make it a promising candidate for further exploration.

The synthesis and characterization of 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid represent a testament to the advancements in organic synthesis techniques. The presence of both an ester functionality and an enol ether moiety in the molecule suggests potential applications in drug design, particularly in the development of protease inhibitors or as intermediates in the synthesis of more complex pharmacophores. The azepane ring itself is known for its structural stability and its ability to mimic certain biological binding pockets, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in azepane derivatives due to their potential therapeutic applications. For instance, modifications of the azepane core have been explored in the development of antipsychotic and antidepressant drugs, where the nitrogen atoms can interact with biological targets such as serotonin receptors. The introduction of functional groups like the (E)-prop-2-enyl ether not only enhances solubility but also allows for further derivatization, enabling chemists to fine-tune pharmacokinetic properties. Additionally, the methoxymethyl ester group can serve as a protecting group or be hydrolyzed under specific conditions to reveal other reactive sites.

The chemical properties of 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid make it an intriguing subject for mechanistic studies. The enol ether functionality, for example, can participate in hydrogen bonding interactions and may influence the molecule's solubility and bioavailability. Furthermore, the ester group can undergo various transformations under different reaction conditions, such as hydrolysis to form a carboxylic acid or transesterification to introduce new substituents. These reactivities open up numerous possibilities for modifying the molecule's structure and exploring its biological activity.

From a pharmaceutical perspective, compounds like 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid are of particular interest due to their potential as leads for new drugs. The combination of structural features from both azepane and propenyl ether moieties suggests that this compound may exhibit unique interactions with biological targets. For example, it could be designed to interact with enzymes or receptors involved in neurological disorders or inflammatory diseases. Preliminary computational studies have suggested that such derivatives might have favorable binding affinities for certain protein targets, warranting further experimental validation.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and utilize sustainable methodologies are increasingly preferred in industrial settings. Researchers have explored catalytic methods to construct the azepane ring and introduce the necessary functional groups, demonstrating how advances in synthetic chemistry can contribute to more environmentally friendly processes. Such approaches align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

Moreover, the study of 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid contributes to our understanding of structure-function relationships in heterocyclic compounds. By analyzing how different substituents affect its chemical behavior and biological activity, scientists can gain insights into general principles that may apply to other azepane derivatives. This knowledge is crucial for designing molecules with improved pharmacological profiles, including enhanced potency, selectivity, and reduced toxicity.

In conclusion, 4-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazepane-4-carboxylic acid (CAS No. 2680790-94-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining an azepane core with an enol ether and ester functionality—make it a versatile scaffold for drug discovery. As research continues to uncover new applications for this class of molecules, compounds like this one will undoubtedly play a crucial role in developing innovative therapies for various diseases. The ongoing exploration of its synthetic pathways and biological activities underscores its importance as a subject of study in modern medicinal chemistry.